2-(((1-(Bromomethyl)cyclopentyl)oxy)methyl)tetrahydrofuran
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound is a brominated ether derivative featuring a tetrahydrofuran core substituted with a cyclopentyl ring bearing a bromomethyl group. Its structure combines a five-membered oxygen-containing ring (tetrahydrofuran) with a cyclopentyl moiety, making it a sterically constrained molecule.
Properties
Molecular Formula |
C11H19BrO2 |
|---|---|
Molecular Weight |
263.17 g/mol |
IUPAC Name |
2-[[1-(bromomethyl)cyclopentyl]oxymethyl]oxolane |
InChI |
InChI=1S/C11H19BrO2/c12-9-11(5-1-2-6-11)14-8-10-4-3-7-13-10/h10H,1-9H2 |
InChI Key |
SVAPBECOJSIVHG-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(C1)(CBr)OCC2CCCO2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(((1-(Bromomethyl)cyclopentyl)oxy)methyl)tetrahydrofuran typically involves the bromination of a cyclopentylmethyl derivative followed by a reaction with tetrahydrofuran. One common method includes the use of N-bromosuccinimide (NBS) as a brominating agent under radical conditions . The reaction is carried out in the presence of a radical initiator such as azobisisobutyronitrile (AIBN) to facilitate the formation of the bromomethyl group.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. The choice of solvents, temperature control, and purification techniques are crucial in industrial settings to ensure consistent quality.
Chemical Reactions Analysis
Types of Reactions
2-(((1-(Bromomethyl)cyclopentyl)oxy)methyl)tetrahydrofuran undergoes various chemical reactions, including:
Nucleophilic Substitution: The bromomethyl group is highly reactive towards nucleophiles, leading to substitution reactions.
Oxidation: The compound can be oxidized to form corresponding alcohols or ketones.
Reduction: Reduction reactions can convert the bromomethyl group to a methyl group.
Common Reagents and Conditions
Nucleophilic Substitution: Common reagents include sodium azide (NaN3), potassium thiocyanate (KSCN), and sodium hydroxide (NaOH).
Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are used.
Reduction: Hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) is commonly employed.
Major Products
Nucleophilic Substitution: Products include azides, thiocyanates, and alcohols.
Oxidation: Products include ketones and carboxylic acids.
Reduction: The major product is the corresponding methyl derivative.
Scientific Research Applications
2-(((1-(Bromomethyl)cyclopentyl)oxy)methyl)tetrahydrofuran has several applications in scientific research:
Chemistry: Used as an intermediate in organic synthesis and as a building block for more complex molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-(((1-(Bromomethyl)cyclopentyl)oxy)methyl)tetrahydrofuran involves its reactivity towards nucleophiles and electrophiles. The bromomethyl group acts as a reactive site for nucleophilic attack, leading to various substitution reactions. The compound’s interactions with biological targets may involve binding to specific enzymes or receptors, influencing biochemical pathways.
Comparison with Similar Compounds
2-(((1-(Bromomethyl)cycloheptyl)oxy)methyl)tetrahydrofuran
Structural Differences :
- The cycloheptyl analog replaces the cyclopentyl ring with a seven-membered cycloheptyl group.
Functional Implications :
- Reactivity : The larger cycloheptyl ring may reduce nucleophilic substitution rates due to enhanced steric hindrance around the bromomethyl group compared to the cyclopentyl variant.
2-Furyl-(3-iso-propoxyphenyl)methanol
Structural Differences :
- Contains a furan ring (non-hydrogenated) instead of tetrahydrofuran.
- Substituted with a 3-isopropoxyphenyl group and a hydroxyl group, rather than a bromomethyl-cyclopentyl ether.
Functional Implications :
- Reactivity : The hydroxyl group enables participation in condensation or esterification reactions, contrasting with the bromomethyl group’s role in alkylation.
- Applications : Likely used in fine chemical synthesis, though discontinuation (5g stock) indicates niche utility or synthesis difficulties .
Comparative Analysis Table
Research Findings and Limitations
- Synthetic Challenges : Brominated ethers like the target compound require precise control of reaction conditions to avoid undesired elimination or polymerization.
- Reactivity Trends : Smaller rings (e.g., cyclopentyl vs. cycloheptyl) favor faster substitution reactions due to reduced steric hindrance .
- Data Gaps : Experimental data on stability, toxicity, and catalytic applications are sparse. Current inferences are based on structural analogs and functional group chemistry.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
